Cas no 71890-30-7 (Butanoic acid,3-(acetylamino)-4-[(3-carboxypropyl)amino]-4-oxo-, (S)- (9CI))

• Product Name: Butanoic acid,3-(acetylamino)-4-[(3-carboxypropyl)amino]-4-oxo-, (S)- (9CI)
• CAS No: 71890-30-7
• MF: C₁₀H₁₆N₂O₆
• MW: 260.243843078613
• CID: 575728
• PubChem ID: 335300
• Update Time: 2025-04-19

Butanoic acid,3-(acetylamino)-4-[(3-carboxypropyl)amino]-4-oxo-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3-(acetylamino)-4-[(3-carboxypropyl)amino]-4-oxo-, (S)- (9CI)
• 3-acetamido-4-(3-carboxypropylamino)-4-oxobutanoic acid
• 3-acetamido-4-[(4-hydroxy-4-oxobutyl)amino]-4-oxobutanoic acid
• NSC343771
• NSC-343771
• DTXSID30319339
• 71890-30-7

• Inchi： 1S/C10H16N2O6/c1-6(13)12-7(5-9(16)17)10(18)11-4-2-3-8(14)15/h7H,2-5H2,1H3,(H,11,18)(H,12,13)(H,14,15)(H,16,17)
• InChI Key： PFZBLGGPTNMQPU-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(C)=O)NCCCC(=O)O

Computed Properties

• Exact Mass: 260.10088
• Monoisotopic Mass: 260.10083623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 133Ų

Experimental Properties

• PSA: 132.8
• LogP: -0.27140